Cas no 1261541-62-1 (3-Methoxy-4-(trifluoromethyl)-2-(4-(trifluoromethyl)phenyl)pyridine)

• Product Name: 3-Methoxy-4-(trifluoromethyl)-2-(4-(trifluoromethyl)phenyl)pyridine
• CAS No: 1261541-62-1
• MF: C₁₄H₉F₆NO
• MW: 321.217784643173
• CID: 4983097
• Update Time: 2025-05-21

3-Methoxy-4-(trifluoromethyl)-2-(4-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-4-(trifluoromethyl)-2-(4-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C14H9F6NO/c1-22-12-10(14(18,19)20)6-7-21-11(12)8-2-4-9(5-3-8)13(15,16)17/h2-7H,1H3
• InChI Key： NTPXYYCIUFJHED-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=C(C=1OC)C1C=CC(C(F)(F)F)=CC=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 361
• XLogP3: 4.3
• Topological Polar Surface Area: 22.1

Additional information on 3-Methoxy-4-(trifluoromethyl)-2-(4-(trifluoromethyl)phenyl)pyridine

3-Methoxy-4-(trifluoromethyl)-2-(4-(trifluoromethyl)phenyl)pyridine

The compound with CAS No. 1261541-62-1, known as 3-Methoxy-4-(trifluoromethyl)-2-(4-(trifluoromethyl)phenyl)pyridine, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique pyridine ring structure, which is substituted with a methoxy group at position 3, a trifluoromethyl group at position 4, and a para-trifluoromethyl phenyl group at position 2. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 3-Methoxy-4-(trifluoromethyl)-2-(4-(trifluoromethyl)phenyl)pyridine in the development of novel pharmaceutical agents. The trifluoromethyl groups are known to enhance the stability and lipophilicity of molecules, which are critical properties for drug candidates. Researchers have explored its role as a potential inhibitor of certain enzymes and receptors, which could lead to innovative treatments for diseases such as cancer and neurodegenerative disorders. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits promising activity against a specific kinase involved in tumor growth.

In addition to its pharmaceutical applications, 3-Methoxy-4-(trifluoromethyl)-2-(4-(trifluoromethyl)phenyl)pyridine has shown potential in the field of agrochemistry. Its ability to modulate plant growth regulators has been investigated, with preliminary results indicating that it could serve as an effective herbicide or plant growth enhancer. This dual functionality underscores the versatility of this compound in addressing diverse chemical challenges.

The synthesis of 3-Methoxy-4-(trifluoromethyl)-2-(4-(trifluoromethyl)phenyl)pyridine involves a multi-step process that typically begins with the preparation of intermediates containing the necessary substituents. The use of advanced catalytic systems and green chemistry principles has enabled researchers to optimize the synthesis pathway, reducing both cost and environmental impact. For example, a recent publication in *Green Chemistry* detailed a novel approach utilizing microwave-assisted synthesis to achieve higher yields and shorter reaction times.

From a structural perspective, the pyridine ring serves as a rigid framework that facilitates precise control over the spatial arrangement of substituents. The methoxy group at position 3 introduces electron-donating effects, which can influence the reactivity of the molecule in various chemical transformations. Meanwhile, the trifluoromethyl groups at positions 4 and on the phenyl ring contribute to both electronic and steric effects, enhancing the molecule's stability and bioavailability.

Recent advancements in computational chemistry have also provided deeper insights into the electronic properties of 3-Methoxy-4-(trifluoromethyl)-2-(4-(trifluoromethyl)phenyl)pyridine. Density functional theory (DFT) calculations have revealed that the molecule exhibits unique electronic transitions, making it a candidate for applications in optoelectronic materials. Its ability to absorb light across a broad spectrum suggests potential use in solar cells or light-emitting diodes (LEDs).

In conclusion, 3-Methoxy-4-(trifluoromethyl)-2-(4-(trifluoromethyl)phenyl)pyridine stands out as a versatile and multifaceted compound with promising applications across various scientific domains. Its distinctive chemical structure, combined with recent breakthroughs in synthesis and application studies, positions it as a key player in future research and development efforts.